molecular formula C5H7N3OS B8815555 N-(5-Methyl-1,3,4-thiadiazol-2-yl)acetamide CAS No. 13053-83-3

N-(5-Methyl-1,3,4-thiadiazol-2-yl)acetamide

Cat. No. B8815555
CAS RN: 13053-83-3
M. Wt: 157.20 g/mol
InChI Key: HMDCHERSTWNDPG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(5-Methyl-1,3,4-thiadiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C5H7N3OS and its molecular weight is 157.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(5-Methyl-1,3,4-thiadiazol-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-Methyl-1,3,4-thiadiazol-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

13053-83-3

Product Name

N-(5-Methyl-1,3,4-thiadiazol-2-yl)acetamide

Molecular Formula

C5H7N3OS

Molecular Weight

157.20 g/mol

IUPAC Name

N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

InChI

InChI=1S/C5H7N3OS/c1-3(9)6-5-8-7-4(2)10-5/h1-2H3,(H,6,8,9)

InChI Key

HMDCHERSTWNDPG-UHFFFAOYSA-N

Canonical SMILES

CC1=NN=C(S1)NC(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of toluene (20 ml) and triethylamine(2.63 g) was added 2-amino-5- methyl-1,3,4-thiadiazole (3.0 g) and acetic anhydride (3.2 g). The mixture was heated under reflux for 2.5 hours. After cooling, the precipitated solid was filtrated, washed with water and dried. The title compound(3.65 g) was obtained.
Quantity
20 mL
Type
reactant
Reaction Step One
Quantity
2.63 g
Type
solvent
Reaction Step One
Quantity
3 g
Type
reactant
Reaction Step Two
Quantity
3.2 g
Type
reactant
Reaction Step Two

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